Cas no 2580090-10-2 (rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate)
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580090-10-2
- rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate
- EN300-27728762
-
- Inchi: 1S/C10H19NO3/c1-10(2,3)14-9(12)7-6-13-5-4-8(7)11/h7-8H,4-6,11H2,1-3H3/t7-,8+/m1/s1
- InChI Key: QISXINKYFFEIDU-SFYZADRCSA-N
- SMILES: O1CC[C@@H]([C@H](C(=O)OC(C)(C)C)C1)N
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.6Ų
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27728762-0.05g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 0.05g |
$983.0 | 2025-03-19 | |
| Enamine | EN300-27728762-0.1g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 0.1g |
$1031.0 | 2025-03-19 | |
| Enamine | EN300-27728762-0.25g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 0.25g |
$1078.0 | 2025-03-19 | |
| Enamine | EN300-27728762-0.5g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 0.5g |
$1124.0 | 2025-03-19 | |
| Enamine | EN300-27728762-1.0g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 1.0g |
$1172.0 | 2025-03-19 | |
| Enamine | EN300-27728762-2.5g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 2.5g |
$2295.0 | 2025-03-19 | |
| Enamine | EN300-27728762-5.0g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 5.0g |
$3396.0 | 2025-03-19 | |
| Enamine | EN300-27728762-10.0g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 95.0% | 10.0g |
$5037.0 | 2025-03-19 | |
| Enamine | EN300-27728762-1g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 1g |
$1172.0 | 2023-09-10 | ||
| Enamine | EN300-27728762-5g |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate |
2580090-10-2 | 5g |
$3396.0 | 2023-09-10 |
rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate
Comprehensive Overview of rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate (CAS No. 2580090-10-2)
The compound rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate (CAS No. 2580090-10-2) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the oxane ring and tert-butyl ester group, make it a valuable building block for drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific advancements.
In recent years, the demand for chiral compounds like rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate has surged due to their critical role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on enantioselective methodologies to develop more effective and safer therapeutics. The compound’s aminooxane backbone is particularly noteworthy, as it mimics natural sugar moieties, enabling its use in glycosidase inhibitors and antiviral agents.
One of the most searched questions in the field is: "How does rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate contribute to drug design?" The answer lies in its versatility. The tert-butyl group enhances solubility and stability, while the amino and carboxylate functionalities allow for further derivatization. This makes it a preferred choice for synthesizing protease inhibitors and kinase modulators, which are hot topics in oncology and infectious disease research.
Another trending topic is the application of rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate in green chemistry. With growing environmental concerns, scientists are exploring sustainable synthetic routes. This compound’s compatibility with catalytic asymmetric hydrogenation and biocatalysis aligns with the principles of atom economy and reduced waste generation, addressing the industry’s shift toward greener practices.
The compound’s CAS No. 2580090-10-2 is frequently referenced in patent literature, highlighting its industrial significance. For instance, it has been employed in the synthesis of novel G-protein-coupled receptor (GPCR) ligands, a class of targets dominating current drug pipelines. Its stereochemical purity (3R,4R configuration) is crucial for achieving high bioactivity, a point often emphasized in peer-reviewed journals.
From a technical perspective, the synthesis of rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate involves multi-step organic transformations, including ring-closing metathesis and enantioselective reduction. These processes are optimized for scalability, catering to both academic and industrial needs. Analytical techniques like HPLC and NMR are routinely used to confirm its purity and stereochemistry, ensuring compliance with regulatory standards.
In conclusion, rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate (CAS No. 2580090-10-2) stands at the intersection of innovation and practicality. Its applications span from cutting-edge drug development to sustainable chemistry, making it a compound of enduring relevance. As research progresses, its role in addressing global health challenges will likely expand, further solidifying its importance in the scientific community.
2580090-10-2 (rac-tert-butyl (3R,4R)-4-aminooxane-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)